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Compound of Interest

Compound Name: 4,4'-Difluorobenzil

Cat. No.: B1266174

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the experimentally determined and
predicted physicochemical properties of 4,4'-Difluorobenzil, a key intermediate in various
synthetic applications. The data presented is intended to support research and development
activities where this compound is utilized.

Physicochemical Data

The melting and boiling points are critical parameters for the handling, purification, and reaction
setup involving 4,4'-Difluorobenzil. The following table summarizes the available data for
these properties.

Property Value Notes

Melting Point 120-122 °C[1][2] Literature value.
Melting Point 120-124 °CJ[3]

Boiling Point 370.2+27.0°C Predicted value.[1][2]

Experimental Considerations

Detailed experimental protocols for the determination of the specific melting and boiling points
cited in the literature are not extensively available in the public domain. The provided values
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are generally referenced as established literature data or computational predictions.

In a typical laboratory setting, the melting point of a solid compound like 4,4'-Difluorobenzil
would be determined using a melting point apparatus. This involves heating a small sample in a
capillary tube and observing the temperature range over which the substance transitions from a
solid to a liquid.

The boiling point of a high-boiling compound such as 4,4'-Difluorobenzil is often determined
under reduced pressure (vacuum distillation) to prevent decomposition at high temperatures.
The observed boiling point at a specific pressure can then be extrapolated to atmospheric
pressure using a nomograph or established equations.

The following diagram illustrates a generalized workflow for the determination of these key
physical properties.
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Caption: Generalized workflow for determining the melting and boiling points of a chemical
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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